![molecular formula C19H18N2O4 B2690567 2-([1,1'-biphenyl]-4-yl)-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)acetamide CAS No. 2034339-03-0](/img/structure/B2690567.png)
2-([1,1'-biphenyl]-4-yl)-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-([1,1'-biphenyl]-4-yl)-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)acetamide, also known as BPOE, is a compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research has demonstrated the synthesis of pyrazole-acetamide derivatives and their coordination with Co(II) and Cu(II) ions, leading to the formation of complexes with significant antioxidant activity. These findings underline the potential use of such compounds in developing antioxidant agents (K. Chkirate et al., 2019)[https://consensus.app/papers/novel-coii-cuii-coordination-complexes-constructed-chkirate/ad03cadac3d552618c8bb8e8087c664b/?utm_source=chatgpt].
Glutaminase Inhibitors
Another study focused on the design, synthesis, and pharmacological evaluation of BPTES analogs as glutaminase inhibitors, presenting an opportunity to improve drug-like properties for therapeutic applications (K. Shukla et al., 2012)[https://consensus.app/papers/design-synthesis-evaluation-shukla/202f8999deec576782cd66997ec7ae43/?utm_source=chatgpt].
Anticancer Drug Synthesis
The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been explored for its anticancer properties, with molecular docking analysis targeting the VEGFr receptor, indicating its potential as an anticancer drug (Gopal Sharma et al., 2018)[https://consensus.app/papers/synthesis-structure-docking-analysis-drug-sharma/46a966294c16586c9c5f3b5245d882b6/?utm_source=chatgpt].
Chemoselective Acetylation
A study on chemoselective acetylation using immobilized lipase for the synthesis of antimalarial drugs highlights the enzyme-catalyzed synthesis approach, providing insights into greener synthesis methods (Deepali B Magadum et al., 2018)[https://consensus.app/papers/acetylation-2aminophenol-using-immobilized-lipase-magadum/b38358918f6e59d98ec26ef6a122b83d/?utm_source=chatgpt].
Antimicrobial Activity
Research on N-chloro aryl acetamide substituted thiazole and 2,4-thiazolidinedione derivatives has shown significant in vitro antibacterial activity against common pathogens, suggesting their potential as antimicrobial agents (Krunal V. Juddhawala et al., 2011)[https://consensus.app/papers/synthesis-activities-nchloro-aryl-acetamide-substituted-juddhawala/49cc4571372e52329bda39e72bf12f4e/?utm_source=chatgpt].
properties
IUPAC Name |
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-2-(4-phenylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4/c22-17(20-10-11-21-18(23)13-25-19(21)24)12-14-6-8-16(9-7-14)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRYIKOSZWNQPHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)O1)CCNC(=O)CC2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.